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Compound of Interest

Compound Name: Sprodiamide

CAS No.: 167165-71-1

Cat. No.: B15622231

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Detailed experimental procedures for the synthesis and complete characterization

data for Sprodiamide (Dy-DTPA-BMA) are not extensively available in publicly accessible

scientific literature. The following guide is constructed based on established principles of

coordination chemistry and analogous syntheses of similar MRI contrast agents, particularly its

gadolinium analogue, Gadodiamide.

Introduction
Sprodiamide, also known as Dy-DTPA-BMA, is a dysprosium-based, paramagnetic contrast

agent designed for use in magnetic resonance imaging (MRI). As a T2 or magnetic

susceptibility contrast agent, Sprodiamide primarily shortens the T2 relaxation time of water

protons in its vicinity. This effect leads to a decrease in signal intensity on T2-weighted MR

images, appearing as darkened regions. This characteristic is particularly useful for enhancing

the contrast between healthy and pathological tissues. The core of Sprodiamide consists of a

dysprosium(III) ion chelated by the ligand diethylenetriaminepentaacetic acid-bis(methylamide)
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(DTPA-BMA). The chelation is crucial for minimizing the toxicity of the free dysprosium ion

while maintaining its paramagnetic properties.

Physicochemical Properties
A summary of the known and theoretical physicochemical properties of Sprodiamide is

presented below.

Property Value

CAS Number 128470-17-7

Chemical Formula C₁₆H₂₆DyN₅O₈

Molecular Weight 578.91 g/mol

Appearance Expected to be a white to off-white solid

Solubility Expected to be soluble in water

Synthesis of Sprodiamide
The synthesis of Sprodiamide is a two-stage process: first, the synthesis of the chelating

ligand, DTPA-BMA, followed by the complexation of this ligand with a dysprosium(III) salt.

Stage 1: Synthesis of Diethylenetriaminepentaacetic
acid-bis(methylamide) (DTPA-BMA)
The synthesis of the DTPA-BMA ligand is proposed to proceed via the reaction of

diethylenetriaminepentaacetic dianhydride (DTPA-DA) with methylamine.

Experimental Protocol:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, suspend diethylenetriaminepentaacetic dianhydride

(DTPA-DA) (1.0 eq) in a suitable aprotic solvent such as dimethylformamide (DMF) or N-

methyl-2-pyrrolidone (NMP).
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Addition of Methylamine: Cool the suspension to 0-5 °C using an ice bath. Slowly add a

solution of methylamine (2.0-2.2 eq) in the same solvent to the stirred suspension via the

dropping funnel over a period of 1-2 hours. Maintain the temperature below 10 °C during the

addition.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 12-24 hours under a nitrogen atmosphere.

Work-up: The reaction mixture may be used directly in the next step, or the solvent can be

removed under reduced pressure to yield the crude DTPA-BMA ligand. Purification, if

necessary, can be achieved by recrystallization or chromatography.

Stage 2: Synthesis of Sprodiamide (Dysprosium-DTPA-
BMA Complex)
The final step involves the chelation of the DTPA-BMA ligand with a dysprosium(III) salt.

Dysprosium(III) oxide is a common precursor for such reactions.

Experimental Protocol:

Reaction Setup: In a round-bottom flask, dissolve the crude or purified DTPA-BMA (1.0 eq) in

purified water.

Addition of Dysprosium Oxide: Add dysprosium(III) oxide (Dy₂O₃) (0.5 eq) to the aqueous

solution of DTPA-BMA.

Reaction and pH Adjustment: Heat the mixture to 50-70 °C and stir until the dysprosium

oxide dissolves and the solution becomes clear. The pH of the solution can be monitored and

adjusted to a neutral range (pH 6.5-7.5) with a suitable base (e.g., sodium hydroxide) or acid

(e.g., hydrochloric acid) if necessary. The reaction progress can be monitored by testing for

the presence of free dysprosium ions.

Purification: After the reaction is complete, cool the solution to room temperature. The

solution can be filtered to remove any unreacted starting material. Further purification can be

achieved by techniques such as ion-exchange chromatography to remove any remaining

free dysprosium or uncomplexed ligand.
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Isolation: The final product, Sprodiamide, can be isolated as a solid by lyophilization

(freeze-drying) of the purified aqueous solution.

Stage 1: Ligand Synthesis

Stage 2: Complexation
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Caption: Proposed workflow for the synthesis of Sprodiamide.

Characterization of Sprodiamide
A comprehensive characterization of Sprodiamide is essential to confirm its identity, purity, and

stability. The following analytical techniques are recommended.
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Technique Purpose Expected Results

Mass Spectrometry (MS)

To confirm the molecular

weight and isotopic distribution

of the complex. Techniques

like Electrospray Ionization

(ESI-MS) are suitable.

A peak corresponding to the

molecular ion of Sprodiamide

[M+H]⁺ or other adducts,

confirming the molecular

weight of 578.91 g/mol . The

isotopic pattern should match

that of dysprosium.

NMR Spectroscopy

While the paramagnetic nature

of Dy(III) can lead to significant

line broadening, NMR can still

provide structural information.

¹H and ¹³C NMR would be

performed.

Broadened signals are

expected. However, the

spectra can confirm the

presence of the organic ligand

and the absence of impurities

from the starting materials.

Elemental Analysis

To determine the percentage

composition of carbon,

hydrogen, nitrogen, and

dysprosium in the final product.

The experimental percentages

should be in close agreement

with the theoretical values for

the chemical formula

C₁₆H₂₆DyN₅O₈.

Infrared (IR) Spectroscopy

To identify the functional

groups present in the molecule

and confirm the formation of

the amide bonds and the

coordination of the carboxylate

groups to the metal ion.

Characteristic peaks for amide

C=O and N-H stretching, and a

shift in the carboxylate C=O

stretching frequency upon

coordination to dysprosium.

High-Performance Liquid

Chromatography (HPLC)

To assess the purity of the final

compound and to quantify any

impurities.

A single major peak

corresponding to Sprodiamide,

with minimal peaks for

impurities.

Mechanism of Action in MRI
Sprodiamide functions as a T2 contrast agent due to the strong paramagnetic properties of the

dysprosium(III) ion. When placed in a strong magnetic field, the Dy(III) ion creates a large local
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magnetic field. This local field causes rapid dephasing of the transverse magnetization of

nearby water protons, leading to a significant shortening of the T2 relaxation time.[1] On T2-

weighted MRI scans, tissues with higher concentrations of Sprodiamide will appear darker.[1]
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Caption: Mechanism of T2 contrast enhancement by Sprodiamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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